Cas no 1005642-89-6 (1-[7-(1-ethyl-1H-pyrazol-4-yl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethan-1-one)

• Product Name: 1-[7-(1-ethyl-1H-pyrazol-4-yl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethan-1-one
• CAS No: 1005642-89-6
• MF: C₁₃H₁₆N₆O
• MW: 272.30574131012
• CID: 3113864
• PubChem ID: 4776474
• Update Time: 2025-07-14

1-[7-(1-ethyl-1H-pyrazol-4-yl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• <br>1-[7-(1-Ethyl-1H-pyrazol-4-yl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]p yrimidin-6-yl]-ethanone
• 1-[7-(1-ethyl-1H-pyrazol-4-yl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethan-1-one
• AKOS003746900
• STK309214
• F3412-0041
• 1-[7-(1-ethyl-1H-pyrazol-4-yl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethanone
• 1-(7-(1-ethyl-1H-pyrazol-4-yl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethanone
• 1-[7-(1-ethylpyrazol-4-yl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethanone
• 1-[7-(1-ETHYL-1H-PYRAZOL-4-YL)-5-METHYL-4,7-DIHYDRO[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-6-YL]-1-ETHANONE
• 1005642-89-6
• MFCD04052514

• Inchi： 1S/C13H16N6O/c1-4-18-6-10(5-15-18)12-11(9(3)20)8(2)17-13-14-7-16-19(12)13/h5-7,12H,4H2,1-3H3,(H,14,16,17)
• InChI Key： HVARPEDKDVHUNR-UHFFFAOYSA-N
• SMILES： O=C(C)C1=C(C)NC2=NC=NN2C1C1C=NN(CC)C=1

Computed Properties

• Exact Mass: 272.138559g/mol
• Monoisotopic Mass: 272.138559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 272.31g/mol
• XLogP3: 0.5
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 1-[7-(1-ethyl-1H-pyrazol-4-yl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethan-1-one

Introduction to 1-[7-(1-ethyl-1H-pyrazol-4-yl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethan-1-one (CAS No. 1005642-89-6)

1-[7-(1-ethyl-1H-pyrazol-4-yl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethan-1-one (CAS No. 1005642-89-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The structure of 1-[7-(1-ethyl-1H-pyrazol-4-yl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethan-1-one is characterized by a triazolopyrimidine core substituted with an ethylpyrazole and a methyl group. The unique arrangement of these functional groups imparts specific pharmacological properties that make it a promising candidate for drug development.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-[7-(1-ethyl-1H-pyrazol-4-yl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethan-1-one exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, this compound has shown promising anticancer activity. Research conducted at the National Cancer Institute revealed that 1-[7-(1-ethyl-1H-pyrazol-4-yl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethan-1-one selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The compound's ability to selectively target cancer cells while sparing normal cells makes it a valuable candidate for further preclinical and clinical evaluation.

The anti-inflammatory properties of 1-[7-(1-ethyl-1H-pyrazol-4-yl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-6-y-l)ethan-l-one have also been investigated. A study published in the Inflammation Research journal reported that this compound effectively reduces inflammation in animal models of inflammatory diseases such as arthritis and colitis. The anti-inflammatory effects are attributed to its ability to modulate the production of pro-inflammatory cytokines and inhibit the activation of immune cells.

The pharmacokinetic profile of 1-[7-(1-Ethyl-lH-pyrazol-l-yI)-5-methyl-l H , 7 H - [l , 2 , 4 ] triazolo [l , 5 -a ] pyrimidin -6-y l ] ethan -l -one has been extensively studied to assess its suitability for therapeutic use. Preclinical data indicate that the compound has favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. Additionally, it has shown low toxicity in animal models, further supporting its potential for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of l-[7-(l-Ethyl-l H -pyrazol-l-yI)-5-methyl-l H , 7 H - [l , 2 , 4 ] triazolo [l , 5 -a ] pyrimidin -6-y l ] ethan -l -one in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for phase II trials to further investigate its therapeutic potential in specific disease indications.

In conclusion, l-[7-(l-Ethyl-l H -pyrazol-l-yI)-5-methyl-l H , 7 H - [l , 2 , 4 ] triazolo [l , 5 -a ] pyrimidin -6-y l ] ethan -l -one (CAS No. 1005642–89–6) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of antiviral therapy, oncology, and inflammatory diseases.